(6-chloro-4-(4-ethoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone
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Description
(6-chloro-4-(4-ethoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C21H21ClN2O5S and its molecular weight is 448.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antioxidant Properties
One study focused on the synthesis and antioxidant properties of similar compounds. The research highlighted the potential of these compounds as antioxidants, which could be utilized in developing therapeutic agents against oxidative stress-related diseases (Çetinkaya et al., 2012). Antioxidants are crucial in combating cellular damage caused by free radicals, suggesting that compounds with similar structures might exhibit beneficial antioxidant activities.
Clathrate Formation and Molecular Interactions
Another study explored the role of edge-to-face interactions between aromatic rings in the clathrate formation of 1-benzoyl-2-hydroxyindoline derivatives with benzene. This research provides insights into the molecular interactions and potential applications of such compounds in designing new materials with specific molecular recognition properties (Eto et al., 2011).
Antimicrobial Activities
The antimicrobial properties of related compounds have also been studied, indicating potential applications in developing new antimicrobial agents. One such study on 8-Ethoxycoumarin derivatives showcases the importance of structural modification to enhance antimicrobial activity (Mohamed et al., 2012). This suggests that similar structural compounds could be synthesized and tested for their efficacy against various microbial pathogens.
Photo-reorganization and Green Chemistry
Research into the photo-reorganization of 3-alkoxy-6-chloro-2-(benzo[b]thiophen-2-yl)-4H-chromen-4-ones highlights a green and convenient synthesis method for angular pentacyclic compounds. This indicates the potential for employing similar compounds in green chemistry applications, providing a sustainable approach to chemical synthesis (Dalal et al., 2017).
Novel Synthesis Approaches
The synthesis of novel compounds for potential PET imaging of LRRK2 enzyme in Parkinson's disease demonstrates the relevance of similar molecules in biomedical research and drug development (Wang et al., 2017). This suggests that compounds with related structures could be explored for their applications in neurodegenerative disease research and therapy.
Properties
IUPAC Name |
[6-chloro-4-(4-ethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O5S/c1-2-29-17-6-4-16(5-7-17)24-14-20(21(25)23-9-11-28-12-10-23)30(26,27)19-8-3-15(22)13-18(19)24/h3-8,13-14H,2,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGNCSYGBZLUSKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.